Cas no 1025311-80-1 (1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione)

• Product Name: 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione
• CAS No: 1025311-80-1
• MF: C₂₃H₂₃N₃O₂
• MW: 373.447625398636
• MDL: MFCD02662149
• CID: 4677352
• Update Time: 2025-09-23

1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}ethane-1,2-dione
• 1-(1H-indol-3-yl)-2-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]ethane-1,2-dione
• 1-INDOL-3-YL-2-(4-(3-PHENYLPROP-2-ENYL)PIPERAZINYL)ETHANE-1,2-DIONE
• 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione

• MDL： MFCD02662149
• Inchi： 1S/C23H23N3O2/c27-22(20-17-24-21-11-5-4-10-19(20)21)23(28)26-15-13-25(14-16-26)12-6-9-18-7-2-1-3-8-18/h1-11,17,24H,12-16H2/b9-6+
• InChI Key： WGASBBNMJQHFRA-RMKNXTFCSA-N
• SMILES： O=C(C(C1=CNC2C=CC=CC1=2)=O)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 373.17902698 g/mol
• Monoisotopic Mass: 373.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.4
• Molecular Weight: 373.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione

Comprehensive Overview of 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione (CAS No. 1025311-80-1)

The compound 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione (CAS No. 1025311-80-1) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique indole and piperazine moieties, exhibits a range of potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of the phenylprop-2-enyl group further enhances its structural complexity, contributing to its diverse pharmacological profile.

In recent years, the demand for innovative small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione aligns with this trend, as its structural features suggest potential applications in modulating enzyme activity or receptor interactions. Researchers are particularly intrigued by its potential role in addressing conditions related to neurological disorders and metabolic diseases, topics that are currently trending in scientific literature and public health discussions.

The synthesis and characterization of CAS No. 1025311-80-1 involve intricate organic chemistry techniques, including multi-step reactions and chromatographic purification. Its molecular weight and solubility properties are critical parameters for its application in drug formulation. Given the growing interest in structure-activity relationships (SAR), this compound serves as a valuable scaffold for derivatization, enabling the exploration of its pharmacokinetic and pharmacodynamic properties.

From an industrial perspective, 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione is often discussed in the context of high-throughput screening and fragment-based drug design. These methodologies are pivotal in modern drug discovery, as they accelerate the identification of lead compounds with optimal binding affinity and selectivity. The compound's heterocyclic framework also makes it a candidate for further optimization to enhance its bioavailability and reduce potential off-target effects.

Environmental and regulatory considerations are equally important when evaluating CAS No. 1025311-80-1. As the pharmaceutical industry moves toward green chemistry principles, researchers are exploring sustainable synthesis routes for such compounds. Additionally, the compound's stability under various conditions and its degradation pathways are critical for ensuring its safe use in therapeutic applications. These aspects resonate with the broader scientific community's focus on eco-friendly drug development and risk assessment.

In summary, 1-Indol-3-yl-2-(4-(3-phenylprop-2-enyl)piperazinyl)ethane-1,2-dione represents a promising candidate for further research in drug discovery and development. Its unique structural attributes, combined with the growing demand for targeted therapies, position it as a compound of significant scientific and commercial interest. As research progresses, its potential applications in treating complex diseases and improving patient outcomes will likely become even more apparent.